molecular formula C14H13ClN2O B5446288 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one

6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one

Cat. No.: B5446288
M. Wt: 260.72 g/mol
InChI Key: JPAAPVZMUVRFAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(4-Chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one is a bicyclic heterocyclic compound featuring a fused indazole core substituted with a 4-chlorophenyl group at position 6 and a methyl group at position 2.

Properties

IUPAC Name

6-(4-chlorophenyl)-3-methyl-2,5,6,7-tetrahydroindazol-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H13ClN2O/c1-8-14-12(17-16-8)6-10(7-13(14)18)9-2-4-11(15)5-3-9/h2-5,10H,6-7H2,1H3,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JPAAPVZMUVRFAC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C2C(=NN1)CC(CC2=O)C3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H13ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

The synthesis of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one typically involves the reaction of 4-chlorobenzaldehyde with cyclohexanone in the presence of a base, followed by cyclization with hydrazine hydrate. The reaction conditions often include refluxing in ethanol or methanol to facilitate the formation of the indazole ring. Industrial production methods may involve optimization of these reaction conditions to improve yield and purity.

Chemical Reactions Analysis

6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

    Substitution: Electrophilic substitution reactions can introduce different substituents onto the aromatic ring, using reagents like halogens or nitro groups under appropriate conditions.

Scientific Research Applications

    Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new synthetic methodologies.

    Biology: The compound has shown potential as a bioactive molecule with applications in studying biological pathways and mechanisms.

    Medicine: Indazole derivatives, including this compound, have been investigated for their potential therapeutic effects, such as anti-inflammatory, anticancer, and antimicrobial activities.

    Industry: It can be used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations at Position 6

(a) 6-(4-Methoxyphenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one
  • Structural Difference : The 4-chloro group is replaced with a 4-methoxy group.
  • Impact : The methoxy group is electron-donating, which may alter tautomeric equilibria compared to the electron-withdrawing chloro group. This substitution reduces lipophilicity (ClogP ≈ 2.5 vs. MeO ≈ 1.8) and could affect solubility and metabolic stability .
(b) 6-(5-Methyl-2-furyl)-3-phenyl-1,5,6,7-tetrahydro-4H-indazol-4-one
  • Structural Difference : The 4-chlorophenyl is replaced with a 5-methylfuran moiety.
  • This compound (CAS 1428139-41-6) is marketed as a high-purity API intermediate (NLT 97%) and has a molecular weight of 292.33 g/mol .
(c) 6,6-Dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one
  • Structural Difference : The 4-chlorophenyl group is absent, with 6,6-dimethyl and 3-trifluoromethyl substituents.

Substituent Variations at Position 3

(a) 3-Phenyl Derivatives
  • Example: 6-(5-Methyl-2-furyl)-3-phenyl-1,5,6,7-tetrahydro-4H-indazol-4-one.
  • Impact : The phenyl group at position 3 enhances aromatic interactions but may reduce solubility compared to the methyl group in the target compound .
(b) 3-Trifluoromethyl Derivatives
  • Example: 6,6-Dimethyl-3-(trifluoromethyl)-1,5,6,7-tetrahydro-4H-indazol-4-one.

Tautomeric Behavior

Computational studies on 1,5,6,7-tetrahydro-4H-indazol-4-one derivatives reveal that the most stable tautomer is influenced by substituents. For 3-methyl derivatives (including the target compound), the keto form predominates due to conjugation with the indazole ring. Electron-withdrawing groups (e.g., Cl) stabilize the keto tautomer, whereas electron-donating groups (e.g., MeO) may shift equilibria slightly .

Physicochemical and Spectral Data

Compound IR (cm⁻¹) ¹H NMR (δ, ppm) Molecular Weight (g/mol)
Target Compound ~1647 (C=O), ~3186 (NH) 1.96–2.08 (m, CH₂), 7.91 (s, H-3) 260.71 (calc.)
6-(4-Methoxyphenyl) Analogue Similar C=O/NH 6.86–7.26 (m, Ar-H) 256.29 (calc.)
6-(5-Methyl-2-furyl)-3-phenyl Derivative 1596 (C=N), 1243 (C=S) 2.59 (s, CH₃), 7.26 (Ar-H) 292.33

Biological Activity

6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its synthesis, mechanisms of action, and various therapeutic implications supported by case studies and research findings.

Chemical Structure and Properties

The molecular formula for 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one is C14H13ClN2OC_{14}H_{13}ClN_2O with a molecular weight of approximately 260.72 g/mol. The compound features a tetrahydroindazole core which is known for its diverse biological properties.

Inhibition of Human Neutrophil Elastase (HNE)

One of the primary areas of research surrounding this compound is its role as an inhibitor of human neutrophil elastase (HNE). HNE is a serine protease involved in inflammatory processes and has been implicated in various diseases, including chronic obstructive pulmonary disease (COPD) and certain cancers. Studies have shown that derivatives of the tetrahydroindazole scaffold exhibit potent inhibitory activity against HNE.

  • Key Findings :
    • Compounds derived from this scaffold have demonstrated K_i values in the low nanomolar range (6–35 nM), indicating strong binding affinity to HNE .
    • The mechanism of inhibition is competitive, as confirmed by kinetic studies using Lineweaver-Burk plots .

Antiproliferative Activity

Research has also explored the antiproliferative effects of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one against various cancer cell lines.

  • Case Study :
    • In vitro studies showed that this compound significantly reduced cell viability in human cancer cell lines such as MCF-7 (breast cancer) and K562 (chronic myeloid leukemia) when treated with concentrations around 10 µM for 24–72 hours .
    • Mechanistic investigations revealed that treatment led to apoptosis through the activation of caspase pathways and downregulation of proliferating cell nuclear antigen (PCNA), which is crucial for DNA replication .

Comparative Analysis with Other Compounds

To further understand its efficacy and potential applications, it is beneficial to compare the biological activity of 6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one with other known compounds.

Compound NameK_i Value (nM)Antiproliferative ActivityMechanism of Action
6-(4-chlorophenyl)-3-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one6–35Significant reduction in cell viability at 10 µMCompetitive inhibition of HNE; apoptosis induction
Sivelestat~25Moderate; less effective than indazole derivativesHNE inhibition
Other indazole derivativesVariesVaries; some show enhanced activityVaries; often similar mechanisms

Stability and Pharmacokinetics

The stability of the compound in aqueous solutions has been assessed to understand its pharmacokinetic profile better. Some derivatives maintained stability with half-lives exceeding one hour under physiological conditions . This stability is crucial for therapeutic applications as it suggests potential for sustained biological activity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.